Cas no 107688-14-2 (6-methylpyridine-3-carbonyl Chloride;hydrochloride)

• Product Name: 6-methylpyridine-3-carbonyl Chloride;hydrochloride
• CAS No: 107688-14-2
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 1189641
• PubChem ID: 22721631
• Update Time: 2025-04-20

6-methylpyridine-3-carbonyl Chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methylpyridine-3-carbonyl chloride,hydrochloride
• 6-methylpyridine-3-carbonyl chloride
• hydrochloride
• DB-091151
• 107688-14-2
• 6-methylnicotinoyl chloride, hydrochloride
• 6-methylnicotinoyl chloride hydrochloride
• 6-Methylpyridine-3-carbonyl chloride--hydrogen chloride (1/1)
• SCHEMBL3891479
• DTXSID80627794
• JKCFPKRUQSUHGS-UHFFFAOYSA-N
• 6-methylpyridine-3-carbonyl Chloride;hydrochloride

• Inchi： 1S/C7H6ClNO.ClH/c1-5-2-3-6(4-9-5)7(8)10;/h2-4H,1H3;1H
• InChI Key： JKCFPKRUQSUHGS-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C)C=C1)=O.Cl

Computed Properties

• Exact Mass: 190.99061
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 2.57100